Cas no 139101-19-2 (Butanoic acid, 2-fluoro-3-oxo-, phenylmethyl ester)

• Product Name: Butanoic acid, 2-fluoro-3-oxo-, phenylmethyl ester
• CAS No: 139101-19-2
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 1261324
• PubChem ID: 15685344
• Update Time: 2025-04-20

Butanoic acid, 2-fluoro-3-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-fluoro-3-oxo-, phenylmethyl ester
• benzyl 2-fluoro-3-oxobutanoate
• DTXSID10576847
• 139101-19-2

• Inchi： 1S/C11H11FO3/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3
• InChI Key： NJIJUVHRWBGFTE-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.06923
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37